Cas no 294190-17-3 (Methyl 5-Chloro-2-methyl-3-nitrobenzoate)
294190-17-3 structure
Product Name:Methyl 5-Chloro-2-methyl-3-nitrobenzoate
CAS No:294190-17-3
MF:C9H8ClNO4
MW:229.617121696472
MDL:MFCD11845450
CID:841565
PubChem ID:53399191
Update Time:2025-09-22
Methyl 5-Chloro-2-methyl-3-nitrobenzoate Chemical and Physical Properties
Names and Identifiers
-
- 5-CHLORO-2-METHYL-3-NITRO-BENZOIC ACID METHYL ESTER
- Methyl 5-chloro-2-methyl-3-nitrobenzoate
- 294190-17-3
- Benzoic acid, 5-chloro-2-methyl-3-nitro-, methyl ester
- Methyl5-chloro-2-methyl-3-nitrobenzoate
- MFCD11845450
- AC-33897
- AS-30672
- DTXSID90694573
- JAMJGHLCWGZMDT-UHFFFAOYSA-N
- DB-125312
- SCHEMBL2043408
- AKOS016011203
- Methyl 5-Chloro-2-methyl-3-nitrobenzoate
-
- MDL： MFCD11845450
- Inchi： 1S/C9H8ClNO4/c1-5-7(9(12)15-2)3-6(10)4-8(5)11(13)14/h3-4H,1-2H3
- InChI Key： JAMJGHLCWGZMDT-UHFFFAOYSA-N
- SMILES： ClC1C=C(C(C)=C(C(=O)OC)C=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 229.01400
- Monoisotopic Mass: 229.0141854g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 72.1Ų
Experimental Properties
- Density: 1.371±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Very slightly soluble (0.11 g/l) (25 º C),
- PSA: 72.12000
- LogP: 2.86640
Methyl 5-Chloro-2-methyl-3-nitrobenzoate Customs Data
- HS CODE：2916399090
- Customs Data：
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
Methyl 5-Chloro-2-methyl-3-nitrobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015010266-250mg |
Methyl 5-chloro-2-methyl-3-nitrobenzoate |
294190-17-3 | 97% | 250mg |
$499.20 | 2023-09-02 | |
| Alichem | A015010266-500mg |
Methyl 5-chloro-2-methyl-3-nitrobenzoate |
294190-17-3 | 97% | 500mg |
$863.90 | 2023-09-02 | |
| Alichem | A015010266-1g |
Methyl 5-chloro-2-methyl-3-nitrobenzoate |
294190-17-3 | 97% | 1g |
$1564.50 | 2023-09-02 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M914844-1g |
Methyl 5-chloro-2-methyl-3-nitrobenzoate |
294190-17-3 | 95% | 1g |
1,368.00 | 2021-05-17 | |
| abcr | AB449524-1 g |
Methyl 5-chloro-2-methyl-3-nitrobenzoate, 95%; . |
294190-17-3 | 95% | 1g |
€273.70 | 2023-04-22 | |
| abcr | AB449524-5 g |
Methyl 5-chloro-2-methyl-3-nitrobenzoate, 95%; . |
294190-17-3 | 95% | 5g |
€727.30 | 2023-04-22 | |
| TRC | M343373-50mg |
Methyl 5-Chloro-2-methyl-3-nitrobenzoate |
294190-17-3 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M343373-100mg |
Methyl 5-Chloro-2-methyl-3-nitrobenzoate |
294190-17-3 | 100mg |
$ 70.00 | 2022-06-03 | ||
| TRC | M343373-500mg |
Methyl 5-Chloro-2-methyl-3-nitrobenzoate |
294190-17-3 | 500mg |
$ 275.00 | 2022-06-03 | ||
| eNovation Chemicals LLC | Y0983218-5g |
Methyl 5-chloro-2-methyl-3-nitrobenzoate |
294190-17-3 | 95% | 5g |
$735 | 2024-08-02 |
Methyl 5-Chloro-2-methyl-3-nitrobenzoate Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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